[5-Hydroxy-4-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-yl]-(4-methoxyphenyl)methanone

Specification

• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol
• IUPAC Name: [5-hydroxy-4-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-yl]-(4-methoxyphenyl)methanone
• Standard InChI: InChI=1S/C21H21NO4/c1-25-15-6-4-14(5-7-15)21(24)17-13-26-19-9-8-18(23)16(20(17)19)12-22-10-2-3-11-22/h4-9,13,23H,2-3,10-12H2,1H3
• Standard InChI Key: JZVAMPSVLXLRKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=COC3=C2C(=C(C=C3)O)CN4CCCC4

Introduction

Overview of the Compound

[5-Hydroxy-4-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-yl]-(4-methoxyphenyl)methanone is a complex organic compound with potential applications in medicinal chemistry. Its systematic name reveals its structural components, including a benzofuran moiety, a methoxyphenyl group, and a pyrrolidine-derived substituent. This compound's unique structure suggests it may exhibit interesting biological activities.

Synthesis Methods

Research has indicated various synthetic pathways to create compounds similar to [5-Hydroxy-4-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-yl]-(4-methoxyphenyl)methanone. Common methods include:

• Multicomponent Reactions: These involve the simultaneous reaction of multiple reactants to form a single product, enhancing efficiency and yield.

• Functional Group Modifications: Targeted modifications of existing compounds can yield derivatives with enhanced properties.

Biological Activity

Preliminary studies suggest that compounds with similar structures may exhibit various biological activities, including:

• Antioxidant Properties: Compounds containing benzofuran structures often demonstrate significant antioxidant capabilities.

• Neuroprotective Effects: Some derivatives have shown promise in protecting neuronal cells from oxidative stress.

Table 2: Potential Biological Activities

Activity Type	Description
Antioxidant	Scavenging free radicals
Neuroprotective	Protecting against neurodegeneration
Anti-inflammatory	Reducing inflammation

Research Findings

Recent studies have focused on the pharmacological potential of similar compounds, suggesting that they may serve as leads for drug development targeting:

• CNS Disorders: Due to their ability to cross the blood-brain barrier, these compounds could be developed for treating conditions like Alzheimer's disease and depression.

• Metabolic Disorders: Their influence on metabolic pathways may position them as candidates for managing diabetes and obesity-related conditions.